Cas no 221202-16-0 (Benzonitrile,6-(difluoromethoxy)-2,3-difluoro-)

• Product Name: Benzonitrile,6-(difluoromethoxy)-2,3-difluoro-
• CAS No: 221202-16-0
• MF: C₈H₃F₄NO
• MW: 205.109135866165
• CID: 244182
• PubChem ID: 45073726
• Update Time: 2025-04-19

Benzonitrile,6-(difluoromethoxy)-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,6-(difluoromethoxy)-2,3-difluoro-
• 6-(difluoromethoxy)-2,3-difluorobenzonitrile
• 6-DIFLUOROMETHOXY-2,3-DIFLUORO-BENZONITRILE
• LogP
• 221202-16-0
• DTXSID70662831

• Inchi： 1S/C8H3F4NO/c9-5-1-2-6(14-8(11)12)4(3-13)7(5)10/h1-2,8H
• InChI Key： JQYOTZFFEMCLFV-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1C#N)OC(F)F)F

Computed Properties

• Exact Mass: 205.01509
• Monoisotopic Mass: 205.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.432
• Boiling Point: 238.866°C at 760 mmHg
• Flash Point: 98.263°C
• Refractive Index: 1.445
• PSA: 33.02